Cas no 3377-31-9 (3-(Methoxycarbonyl)but-3-enoic acid)

3-(Methoxycarbonyl)but-3-enoic acid structure
3377-31-9 structure
Product Name:3-(Methoxycarbonyl)but-3-enoic acid
CAS No:3377-31-9
MF:C6H8O4
MW:144.125322341919
MDL:MFCD02668073
CID:1460005
PubChem ID:4613903
Update Time:2025-04-20

3-(Methoxycarbonyl)but-3-enoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, methylene-, 1-methyl ester
    • 3-(methoxycarbonyl)but-3-enoic acid
    • itaconic acid monomethyl ester
    • Methyl hydrogen 2-methylenesuccinate
    • 3-methoxycarbonyl-3-butenoic acid
    • AS-30237
    • 3-(methoxycarbonyl)but-3-enoicacid
    • CS-0217993
    • 68071-27-2
    • EN300-96744
    • DTXSID40887135
    • 3-methoxycarbonylbut-3-enoic Acid
    • EINECS 247-541-0
    • AKOS006223024
    • NS00050203
    • itaconic acid methyl ester
    • 3-(methyl carboxy)but-3-enoic acid
    • DA-06712
    • 2-METHYLENE-SUCCINIC ACID 1-METHYL ESTER
    • MFCD02668073
    • 26248-95-3
    • SCHEMBL60440
    • 3377-31-9
    • A919031
    • 3-(Methoxycarbonyl)but-3-enoic acid
    • MDL: MFCD02668073
    • Inchi: 1S/C6H8O4/c1-4(3-5(7)8)6(9)10-2/h1,3H2,2H3,(H,7,8)
    • InChI Key: KBFJHOCTSIMQKL-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=C)CC(=O)O)=O

Computed Properties

  • Exact Mass: 143.03441
  • Monoisotopic Mass: 144.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 66.43

3-(Methoxycarbonyl)but-3-enoic acid Pricemore >>

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3-(Methoxycarbonyl)but-3-enoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:3377-31-9)3-(Methoxycarbonyl)but-3-enoic acid
Order Number:A919031
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:08
Price ($):2210.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:3377-31-9)3-(Methoxycarbonyl)but-3-enoic acid
A919031
Purity:99%
Quantity:1g
Price ($):2210.0
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